Cas no 2228267-85-2 (2-hydroxy-2-1-(4-methylthiophen-3-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(4-methylthiophen-3-yl)cyclopropylacetic acid
• CAS No: 2228267-85-2
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5899366
• PubChem ID: 165842738
• Update Time: 2023-12-27

2-hydroxy-2-1-(4-methylthiophen-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(4-methylthiophen-3-yl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(4-methylthiophen-3-yl)cyclopropyl]acetic acid
• 2228267-85-2
• EN300-1748380

• Inchi： 1S/C10H12O3S/c1-6-4-14-5-7(6)10(2-3-10)8(11)9(12)13/h4-5,8,11H,2-3H2,1H3,(H,12,13)
• InChI Key： RFZPOLOBPXSSRS-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.8Ų